Cas no 16323-12-9 (Acetic acid,2-[(methoxythioxomethyl)thio]-)
16323-12-9 structure
Product Name:Acetic acid,2-[(methoxythioxomethyl)thio]-
CAS No:16323-12-9
MF:C4H6O3S2
MW:166.218638896942
CID:217972
PubChem ID:85366
Update Time:2025-04-19
Acetic acid,2-[(methoxythioxomethyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2-[(methoxythioxomethyl)thio]-
- [(methoxythioxomethyl)thio]acetic acid
- ((Methoxythioxomethyl)thio)acetic acid
- [(methoxycarbothioyl)sulfanyl]acetic acid
- 2-[(Methoxycarbonothioyl)sulfanyl]acetic acid
- EINECS 240-398-5
- 16323-12-9
- NS00053999
- SCHEMBL2389713
- [(Methoxycarbonothioyl)sulfanyl]acetic acid
- DTXSID30936803
- 2-methoxycarbothioylsulfanylacetic acid
-
- Inchi: 1S/C4H6O3S2/c1-7-4(8)9-2-3(5)6/h2H2,1H3,(H,5,6)
- InChI Key: VFBHZMNCWUVORN-UHFFFAOYSA-N
- SMILES: S(C(OC)=S)CC(=O)O
Computed Properties
- Exact Mass: 165.97588
- Monoisotopic Mass: 165.976
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 104A^2
- XLogP3: 1.3
Experimental Properties
- Density: 1.451
- Boiling Point: 301.8°Cat760mmHg
- Flash Point: 136.3°C
- Refractive Index: 1.6
- PSA: 46.53
Acetic acid,2-[(methoxythioxomethyl)thio]- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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